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Introduction

Lanthanum-modified biochar is a highly effective and promising adsorbent for the removal of

anionic pollutants, particularly phosphate, from aqueous solutions. The modification process

introduces lanthanum species, primarily lanthanum hydroxides and oxides, onto the biochar

surface. These lanthanum compounds exhibit a strong affinity for phosphate ions, leading to

their removal through mechanisms such as precipitation, electrostatic attraction, and inner-

sphere complexation[1][2]. This document provides detailed protocols for the preparation of

lanthanum-modified biochar using lanthanum nitrate, intended for researchers, scientists, and

professionals in environmental science and materials chemistry.

Experimental Protocols
Two primary methods for the synthesis of lanthanum-modified biochar are detailed below: the

Impregnation-Pyrolysis Method and the Co-precipitation Method.

Protocol 1: Impregnation-Pyrolysis Method
This method involves the initial production of biochar, which is subsequently impregnated with

a lanthanum nitrate solution and then pyrolyzed.

1. Materials and Reagents:

Biomass feedstock (e.g., tea waste, sheep manure, tobacco sticks)
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Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Deionized (DI) water

2. Biomass Pre-treatment:

Wash the raw biomass with DI water to remove impurities.

Dry the washed biomass in an oven at 105°C for 24 hours.

Grind the dried biomass and sieve it to a uniform particle size (e.g., pass through a 60-mesh

sieve)[3].

3. Biochar Production (Pyrolysis):

Place the pre-treated biomass in a crucible and transfer it to a tube furnace.

Pyrolyze the biomass under an inert nitrogen (N₂) atmosphere. The temperature and

duration can be optimized based on the feedstock. A common condition is heating to 700°C

for 1 hour[4].

Allow the furnace to cool to room temperature and collect the resulting biochar.

4. Lanthanum Modification:

Wash the biochar with a dilute acid (e.g., 0.1 M HCl) and then with DI water until the pH is

neutral to clear the pore channels[3].

Prepare a lanthanum nitrate solution of the desired concentration (e.g., 0.08 mol/L)[4].

Immerse the prepared biochar in the lanthanum nitrate solution at a specific solid-to-liquid

ratio (e.g., 1:25 g/mL)[4].
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Adjust the pH of the suspension to a specific value (e.g., 9-11) using NaOH solution to

facilitate the precipitation of lanthanum hydroxide onto the biochar surface[3][4].

Stir the mixture at a controlled temperature (e.g., 35°C) for several hours to ensure uniform

impregnation[4].

Separate the modified biochar by filtration.

5. Final Processing:

Wash the lanthanum-modified biochar repeatedly with DI water to remove any unreacted

lanthanum nitrate.

Dry the final product in an oven at a moderate temperature (e.g., 60°C) for 24 hours.

Protocol 2: Co-precipitation Method
This protocol involves mixing the biomass directly with the lanthanum nitrate solution before

pyrolysis.

1. Materials and Reagents:

Biomass feedstock (e.g., dewatered sludge, invasive plants)

Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Deionized (DI) water

2. Biomass Pre-treatment:

Dry the biomass feedstock (e.g., dewatered sludge) at 50°C[5].

Grind and sieve the dried biomass to a uniform particle size.

3. Lanthanum Co-precipitation and Pyrolysis:

Disperse the dried biomass powder in DI water.
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Add a specified amount of lanthanum nitrate to the suspension under stirring. The mass

ratio of biomass to lanthanum nitrate can be varied (e.g., 5:1 to 5:15)[5].

Continue to stir the mixture for approximately 3 hours at room temperature[5].

Collect the resulting solid material by filtration and dry it in an oven at 50°C[5].

Pyrolyze the dried lanthanum-biomass composite in a tube furnace under an N₂ atmosphere.

A typical condition is heating to 600°C and holding for 3 hours[5].

After cooling, the lanthanum-modified biochar is ready for use.

Data Presentation: Synthesis Parameters
The following tables summarize quantitative data from various studies on the preparation of

lanthanum-modified biochar.

Table 1: Pyrolysis and Modification Conditions

Biomas
s
Source

Pyrolysi
s Temp.
(°C)

Pyrolysi
s Time
(h)

Lanthan
um Salt

Modifier
Conc.
(mol/L)

Solid:Li
quid
Ratio
(g:mL)

Modific
ation pH

Referen
ce

Sheep

Manure
400 - 700 1 - 3 LaCl₃ 0.2 - 0.6 1:50 8 - 11 [3]

Tea

Waste
700 1 La(NO₃)₃ 0.08 1:25 9 [4]

Dewatere

d Sludge
600 3 La(NO₃)₃

- (Mass

Ratio)
- - [5]

Tobacco

Sticks
500 1 LaCl₃

60%

(mass

conc.)

- - [6]

Sludge 600 - La(NO₃)₃ - - 3.0 [1]
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Table 2: Performance Characteristics of Lanthanum-Modified Biochar

Biomass
Source

Adsorbate

Max.
Adsorption
Capacity
(mg/g)

BET Surface
Area (m²/g)

Reference

Sludge Phosphate 140.24 - [1]

S. canadensis Phosphate 73.08 55.87 [7]

Sheep Manure Phosphate 58.33
6 - 149

(unmodified)
[3]

Tea Waste Fluoride 47.47 - [4]

Dewatered

Sludge
Phosphate 152.77 - [5]

Sludge Phosphate 93.91 - [8]

Tobacco Sticks Phosphate 666.67 - [6]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing lanthanum-modified

biochar via the impregnation method.

Biomass Preparation Biochar Production Lanthanum Modification Final Processing

Raw Biomass Washing & Drying Grinding & Sieving Pyrolysis
(Inert Atmosphere) Biochar Washing Impregnation in

La(NO₃)₃ Solution
pH Adjustment
(Precipitation) Filtration & Washing Final Drying La-Modified Biochar

Click to download full resolution via product page

Caption: Workflow for Lanthanum-Modified Biochar Preparation.
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Adsorption Mechanism Pathway
The diagram below outlines the key mechanisms involved in phosphate adsorption by

lanthanum-modified biochar.

Phosphate (PO₄³⁻)
in Solution

Electrostatic
Attraction

Ligand Exchange
(-OH replaced by PO₄³⁻)

Inner-Sphere
Complexation

Precipitation
(LaPO₄ formation)

La-Modified Biochar Surface
(Positively Charged, La-OH groups)

Adsorbed Phosphate

Click to download full resolution via product page

Caption: Phosphate Adsorption Mechanisms on La-Biochar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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